Cas no 21418-54-2 (3-Thiopheneacetic acid,a-cyano-, ethyl ester)

3-Thiopheneacetic acid,a-cyano-, ethyl ester structure
21418-54-2 structure
Product Name:3-Thiopheneacetic acid,a-cyano-, ethyl ester
CAS No:21418-54-2
MF:C9H9NO2S
MW:195.238260984421
CID:281444
PubChem ID:89500
Update Time:2025-04-19

3-Thiopheneacetic acid,a-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetic acid,a-cyano-, ethyl ester
    • ethyl 2-cyano-2-thiophen-3-ylacetate
    • Ethyl 2-cyano-2-(3-thienyl)acetate
    • ethyl cyano(thiophen-3-yl)acetate
    • 21418-54-2
    • 8W7ZHY37DC
    • EINECS 244-380-8
    • NS00049152
    • 3-Thiopheneacetic acid, alpha-cyano-, ethyl ester
    • AKOS006277812
    • Ethyl alpha-cyano-3-thiopheneacetate
    • SCHEMBL11079836
    • DTXSID20943985
    • Inchi: 1S/C9H9NO2S/c1-2-12-9(11)8(5-10)7-3-4-13-6-7/h3-4,6,8H,2H2,1H3
    • InChI Key: BXETXHHTOKRXCR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C#N)C(=O)OCC

Computed Properties

  • Exact Mass: 195.03547
  • Monoisotopic Mass: 195.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 316°Cat760mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.539
  • PSA: 50.09
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